Cas no 1257549-22-6 (1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide)

• Product Name: 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide
• CAS No: 1257549-22-6
• MF: C₂₂H₂₀BrN₅O₃
• MW: 482.3299036026
• CID: 6177982
• PubChem ID: 52992918
• Update Time: 2025-05-26

1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide
• 1-(3-bromophenyl)-5-oxo-N-[2-(6-pyridin-2-ylpyridazin-3-yl)oxyethyl]pyrrolidine-3-carboxamide
• AKOS024531934
• F6094-0715
• VU0531933-1
• 1-(3-bromophenyl)-5-oxo-N-(2-{[6-(pyridin-2-yl)pyridazin-3-yl]oxy}ethyl)pyrrolidine-3-carboxamide
• 1-(3-bromophenyl)-5-oxo-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)pyrrolidine-3-carboxamide
• 1257549-22-6

• Inchi： 1S/C22H20BrN5O3/c23-16-4-3-5-17(13-16)28-14-15(12-21(28)29)22(30)25-10-11-31-20-8-7-19(26-27-20)18-6-1-2-9-24-18/h1-9,13,15H,10-12,14H2,(H,25,30)
• InChI Key： WIWSPZLSIMQQRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(CC(C(NCCOC2=CC=C(C3C=CC=CN=3)N=N2)=O)C1)=O

Computed Properties

• Exact Mass: 481.07495g/mol
• Monoisotopic Mass: 481.07495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide

Introduction to 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide (CAS No. 1257549-22-6)

1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide, identified by its CAS number 1257549-22-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, bromophenyl substituents, and a pyridazine-pyridine linker system. The presence of multiple functional groups such as amide, ether, and bromine-containing aromatic rings endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery.

The structural complexity of 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide suggests potential applications in the development of novel therapeutic agents. Specifically, the pyrrolidine scaffold is a common motif in bioactive molecules, often found in drugs targeting neurological disorders, inflammation, and metabolic diseases. The bromophenyl group introduces electrophilic characteristics, facilitating further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the pyridazine-pyridine moiety can serve as a pharmacophore, interacting with biological targets in a manner that may elicit therapeutic effects.

In recent years, there has been growing interest in exploring heterocyclic compounds for their pharmacological potential. The pyridazine and pyridine rings in 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide are particularly noteworthy, as they have been extensively studied for their role in modulating various biological pathways. For instance, pyridazine derivatives have shown promise in inhibiting enzymes involved in cancer progression and inflammation. Similarly, pyridine-based compounds are widely used in antiviral and antibacterial agents due to their ability to interact with essential cellular processes.

The amide functionality in the compound's structure is another critical feature that contributes to its potential biological activity. Amides are known to be versatile pharmacophores, capable of forming hydrogen bonds with biological targets such as proteins and nucleic acids. This property makes 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide a valuable scaffold for designing molecules that can modulate protein-protein interactions or enzyme activity. Furthermore, the ethyl chain extending from the amide group introduces flexibility to the molecule, which can be exploited to optimize binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. These tools have been instrumental in identifying how 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide interacts with potential biological targets. For example, studies using molecular dynamics simulations have suggested that the bromophenyl group may engage in π-stacking interactions with aromatic residues in protein binding pockets, while the pyridazine-pyridine linker could form hydrogen bonds with polar amino acid side chains.

The ether linkage connecting the pyridazine ring to the ethyl chain is another feature that warrants further investigation. Ethers have been shown to enhance solubility and bioavailability of drug candidates, making them valuable structural elements in medicinal chemistry. In 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide, this ether group may play a role in stabilizing the conformation of the molecule and facilitating its transport across biological membranes.

Given its structural complexity and diverse functional groups, 1-(3-bromophenyl)-5-oxo-N-(2-{6-(pyridin-2-yl)pyridazin-3-yloxy}ethyl)pyrrolidine-3-carboxamide represents an intriguing starting point for developing novel therapeutics. Researchers are currently exploring its potential applications in treating various diseases by modulating key biological pathways. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or by modulating cytokine production.

Additionally, the bromophenyl group provides an opportunity for further derivatization through cross-coupling reactions, allowing chemists to introduce additional substituents that could enhance potency or selectivity. This modular approach to drug design is increasingly popular in modern medicinal chemistry, as it enables the rapid generation of structurally diverse libraries of compounds for high-throughput screening.

The pyrrolidine core of 1-(3-bromophenyl)-5-o x o-N-(2-{6-(py ridin - 2 - yl ) p y ridazi n - 3 - y lo x y } eth y l ) p y r rolid ine - 3 - carboxamide is particularly noteworthy due to its prevalence in bioactive molecules. Pyrrolidine derivatives have been reported as inhibitors of various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The oxo group at the fifth position of the pyrrolidine ring further enhances its reactivity and potential for biological interaction.

In conclusion,1-( 3 - b r o m o p h e n y l ) - 5 - ox o - N -( 2 - { 6 - ( p y rid i n e - 2 - y l ) p y rid az i n - 3 - y lo x y } eth y l ) pyr rolid ine - 3 - carboxamide (CAS No. 1257549- 22 6 ) is a structurally complex compound with significant potential for pharmaceutical applications . Its unique combination of functional groups , including bromophenyl , pyrrolidine , amide , ether , and pyraz ine-py ridine moieties , makes it an attractive candidate for further exploration . Ongoing research aims to elucidate its biological activity and develop novel therapeutic agents based on this promising scaffold . As our understanding of molecular interactions continues to advance , compounds like 1- ( 3 - b r o m o p h e n y l ) - 5 - ox o - N - ( 2 - { 6 - ( p y rid i n e - 2 - y l ) p y rid az i n -